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Compound of Interest

Compound Name: 2-Bromo-6-cyclopropoxypyridine
CAS No.: 1209458-63-8
Cat. No.: B2451578

Get Quote

Executive Summary

2-Bromo-6-cyclopropoxypyridine (CAS: 1209458-63-8) is a specialized heterocyclic building
block utilized in the design of high-affinity ligands for G-protein coupled receptors (GPCRs) and
kinase inhibitors.[1][2][3] Its structural value lies in the cyclopropoxy moiety, which serves as a
metabolically stable, lipophilic bioisostere for methoxy or ethoxy groups, often improving the
pharmacokinetic (PK) profile of drug candidates by reducing O-dealkylation rates.[3]

This guide provides a rigorous technical analysis of its physicochemical properties, a validated
synthetic workflow, and critical handling protocols designed for medicinal chemistry
applications.[3]

Part 1: Chemical Identity & Physicochemical
Properties|3]
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The core scaffold consists of a pyridine ring functionalized with a bromine atom at the C2

position—providing a handle for cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig)

—and a cyclopropoxy ether at C6.[3]

Table 1: Physicochemical Data Profile

Property Specification Technical Insight
2-Bromo-6- Defines connectivity for patent
IUPAC Name o -
(cyclopropyloxy)pyridine filing.[3]
CAS Number 1209458-63-8 Primary identifier for sourcing.
C
Useful for high-resolution MS
Molecular Formula H L
verification.[3]
BrNO
Monoisotopic mass: 212.98
Molecular Weight 214.06 g/mol (for

Br).[3]

Physical State

Colorless to pale yellow oil

Low melting point due to ether
flexibility.[3]

Solubility

DCM, EtOAc, DMSO, MeOH

Lipophilic (cLogP ~ 2.5-2.8).[3]

Storage

2-8°C, Inert Atmosphere (Ar/N

)

Protect from light to prevent

debromination.[3]

Structural Analysis

The molecule exhibits a "push-pull" electronic character:

e The Bromine (C2): Electron-withdrawing (inductive), activating the ring for further

nucleophilic attacks or serving as an oxidative addition site for Pd(0).[3]

o The Cyclopropoxy (C6): Electron-donating (resonance), but the steric bulk of the cyclopropyl

ring (bond angles ~60°) creates a unique spatial volume compared to a standard isopropyl or

ethyl group.[3]
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Part 2: Synthetic Strategy & Causality

As a Senior Scientist, | recommend synthesizing this compound via Nucleophilic Aromatic
Substitution (S

Ar) rather than metal-catalyzed coupling. The S

Ar pathway is more cost-effective and scalable, provided you control the stoichiometry to
prevent bis-substitution.[3]

Core Challenge: 2,6-Dibromopyridine is symmetric. Reacting it with cyclopropanol can lead to
the 2,6-dicyclopropoxy byproduct if the base concentration or temperature is too high.[3]

Solution: Use Sodium Hydride (NaH) in DMF or THF at controlled temperatures (0°C to RT).[3]
The cyclopropoxide anion is a potent nucleophile that readily displaces one bromide.[3]

Diagram 1: Synthetic Pathway Logic

2,6-Dibromopyridine 2-Bromo-6-cyclopropoxypyridine
(Electrophile) S_NArAttack _____________ - -NaBr (Target)
\: Meisenheimer-like :-//_*
/l Transition State | Excess Reagent
Cyclopropanol + NaH lmmmmmmmmm et _ High Temp 2,6-Dicyclopropoxypyridine
(Nucleophile Gen) e > (Over-reaction)

Click to download full resolution via product page
Caption: S

Ar pathway emphasizing the critical kinetic control required to avoid the bis-substituted
byproduct.

Part 3: Validated Experimental Protocol

Objective: Synthesis of 2-Bromo-6-cyclopropoxypyridine (1.0 g scale). Safety Precaution:
NaH generates H

gas.[3] Perform in a well-ventilated fume hood.

Materials
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2,6-Dibromopyridine (1.0 eq)

Cyclopropanol (1.1 eq)[3]

Sodium Hydride (60% dispersion in mineral oil) (1.2 eq)[3]

Anhydrous DMF (Dimethylformamide) or THF[3]

Saturated NH

Cl solution (quenching)[3]

Step-by-Step Methodology

e Nucleophile Generation:

o

In a flame-dried round-bottom flask under Argon, suspend NaH (1.2 eq) in anhydrous DMF
(5 mL per gram of substrate).

o Cool to 0°C using an ice bath.[3][4]
o Add Cyclopropanol (1.1 eq) dropwise.[3] Observation: Vigorous bubbling (H

evolution).

o Stir at 0°C for 30 minutes until bubbling ceases and the solution becomes
clear/translucent.

e S

Ar Reaction:

o Dissolve 2,6-Dibromopyridine (1.0 eq) in minimal DMF.[3]

o Add the pyridine solution dropwise to the cyclopropoxide mixture at 0°C. Causality: Adding
the electrophile to the nucleophile ensures the nucleophile is always present, but keeping
the temperature low prevents the second bromide from reacting immediately.

o Allow the mixture to warm to Room Temperature (25°C).
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o Stir for 2—4 hours. Monitor via TLC (Hexane/EtOAc 9:1). The product usually has a higher
R

than the starting dibromide.[3]

e Workup & Purification:
o Quench carefully with sat.[3] NH

ClI (exothermic).[3]

o Extract with Ethyl Acetate (3x).[3] Wash combined organics with water (to remove DMF)
and brine.[3]

o Dry over Na

SO
, filter, and concentrate.

o Purification: Flash Column Chromatography (Silica Gel).[3]
» Gradient: 0%

5% EtOAc in Hexanes.[3]

» Note: The product is non-polar.[3] The bis-substituted byproduct elutes later.[3]

Part 4: Structural Characterization (Analytical
Signatures)[3]

To confirm the structure, you must validate the integrity of the cyclopropyl ring (which can ring-
open under acidic conditions) and the substitution pattern.[3]

Table 2: Expected NMR Data ( H, 400 MHz, CDCI )
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. Shifei( Lo . Assighment
Position Multiplicity Integration Lodi
ogic
ppm) g
Doublet ( Ortho to Bromine
Pyridine C3-H 7.10-7.20 1H (shielded relative
Hz) to C4).[3]
Ortho to Ether
. Doublet ( (strongly
Pyridine C5-H 6.70 — 6.80 1H )
Hz) shielded by
oxygen).[3]
o Triplet ( Meta to both
Pyridine C4-H 7.40-7.50 1H )
Hz) substituents.[3]
Methine proton
Cyclopropyl CH 4.05-4.15 Multiplet 1H adjacent to
oxygen.[3]
Characteristic
Cyclopropyl CH 75 _0 85 Multiplet 4H high-field
cyclopropyl
signals.[3]

Mass Spectrometry (LC-MS):

e |onization: ESI+

» Pattern: You will see a characteristic 1:1 doublet for the Bromine isotope pattern (

Br and
Br).[3]

e M/z:

peaks at 214.0 and 216.0.[3]
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Part 5: Applications in Drug Discovery|[5]

This molecule is not a drug itself but a high-value intermediate.[3] Its applications are driven by
the specific properties of the cyclopropyl ether.[3][5]

Metabolic Stability (The "Dealkylation Block")

Standard methoxy (-OMe) groups are prone to rapid metabolic oxidation by Cytochrome P450
enzymes (O-demethylation).[3]

e Mechanism: The cyclopropyl group lacks adjacent protons that are easily abstractable, and
the ring strain alters the oxidation potential.[3]

e Result: Replacing -OMe with -O-Cyclopropyl often extends the half-life (
) of a lead compound.[3]

Lipophilic Tuning

The cyclopropyl group adds lipophilicity (increasing LogP by ~0.8 vs. methyl) without adding
significant flexible bulk (entropic penalty) like a propyl or butyl chain.[3] This is critical for
penetrating the Blood-Brain Barrier (BBB).[3]

Diagram 2: Medicinal Chemistry Workflow
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Caption: Workflow utilizing the scaffold for library generation via Palladium-catalyzed coupling
at the C2-position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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